Cas no 1153046-21-9 (3-isothiocyanatopropanamide)

• Product Name: 3-isothiocyanatopropanamide
• CAS No: 1153046-21-9
• MF: C₄H₆N₂OS
• MW: 130.168239116669
• CID: 5895984
• PubChem ID: 43553589
• Update Time: 2025-05-22

3-isothiocyanatopropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-isothiocyanato-
• 3-isothiocyanatopropanamide
• SCHEMBL1567527
• 1153046-21-9
• EN300-1600614

• Inchi： 1S/C4H6N2OS/c5-4(7)1-2-6-3-8/h1-2H2,(H2,5,7)
• InChI Key： CQWUBFORUPOFGO-UHFFFAOYSA-N
• SMILES： C(N)(=O)CCN=C=S

Computed Properties

• Exact Mass: 130.02008399g/mol
• Monoisotopic Mass: 130.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 364.4±25.0 °C(Predicted)
• pka: 15.99±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 3-isothiocyanatopropanamide

3-IsotHioCyanatPropanamide (CAS No. 115304-21-9): A Comprehensive Overview

The compound 3-isothiocyanatopropanamide, identified by the CAS registry number 115304-21-9, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, also referred to as isothiocyanate derivative of propanamide, has garnered attention due to its unique chemical properties and potential for functionalization in advanced materials and bio-related applications.

Recent studies have highlighted the importance of isothiocyanate groups in enhancing the reactivity and functionality of organic compounds. The presence of an isothiocyanate group (-NCS) in 3-isothiocyanatopropanamide imparts reactive characteristics, making it a valuable precursor for synthesizing bioactive molecules and advanced polymers. Researchers have explored its role in click chemistry, where it serves as a reactive partner for thiol-based compounds, enabling the formation of stable thioether bonds.

The molecular structure of 3-isothiocyanatopropanamide consists of a propanamide backbone with an isothiocyanate group attached to the terminal carbon. This structure allows for diverse chemical transformations, including nucleophilic substitution and addition reactions. The compound's reactivity is further influenced by the electron-withdrawing nature of the isothiocyanate group, which activates the molecule for various condensation reactions.

In terms of applications, 3-isothiocyanatopropanamide has been extensively used in the synthesis of biocompatible materials. For instance, recent research has demonstrated its utility in creating stimuli-responsive hydrogels, which exhibit pH-sensitive swelling behavior. These hydrogels have potential applications in drug delivery systems and tissue engineering due to their ability to encapsulate and release therapeutic agents in response to environmental changes.

Beyond material science, 3-isothiocyanatopropanamide has shown promise in biochemistry as a precursor for synthesizing peptide-based inhibitors. Its ability to form covalent bonds with cysteine residues makes it a valuable tool in designing molecules that target specific proteins or enzymes. This property has been leveraged in developing novel anticancer agents that selectively inhibit oncogenic pathways.

The synthesis of 3-isothiocyanatopropanamide typically involves the reaction of propionitrile with thiourea under acidic conditions, followed by hydrolysis to yield the amide derivative. Recent advancements have focused on optimizing this process to improve yield and reduce environmental impact. Green chemistry approaches, such as using microwave-assisted synthesis or solvent-free conditions, have been explored to enhance the sustainability of its production.

In terms of safety considerations, while handling 3-isothiocyanatopropanamide, it is essential to adhere to standard laboratory protocols due to its reactive nature. Proper ventilation and personal protective equipment are recommended during synthesis and manipulation.

In conclusion, 3-isothiocyanatopropanamide (CAS No. 115304-21-9) stands out as a multifaceted compound with wide-ranging applications across chemistry, materials science, and biochemistry. Its unique chemical properties and reactivity continue to drive innovative research, positioning it as a key player in the development of advanced materials and therapeutic agents.